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Compound of Interest

Compound Name: Hexyl isobutyrate

Cat. No.: B1584823

An In-depth Technical Guide on the Boiling Point and Vapor Pressure of Hexyl Isobutyrate

For researchers, scientists, and drug development professionals, a thorough understanding of
the physicochemical properties of chemical compounds is paramount. This guide provides a
detailed overview of the boiling point and vapor pressure of hexyl isobutyrate (CAS No. 2349-
07-7), a fruity-scented ester utilized in the flavor and fragrance industries.[1] The data and
experimental protocols outlined herein are essential for predicting the behavior of this molecule
in various applications, from chemical synthesis to formulation development.

Physicochemical Data of Hexyl Isobutyrate

Hexyl isobutyrate, with the IUPAC name hexyl 2-methylpropanoate, is a colorless to pale
yellow liquid.[2][3] Its key physical properties related to volatility are summarized below.

Quantitative Data Summary

The following table presents the reported values for the boiling point and vapor pressure of
hexyl isobutyrate from various sources.
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Property Value Conditions Source(s)
Boiling Point 198-199 °C at 760 mmHg [415]

199 °C Not specified [61[7]

198-200 °C Not specified [1]

198 °C Not specified [2]

Vapor Pressure 0.413 mmHg at 25 °C (estimated) [4161r7118]
4.39 hPa at 20 °C [9]

Experimental Protocols for Determination

While specific experimental reports detailing the determination of these values for hexyl
isobutyrate are not readily available, standard methodologies for organic esters provide a
framework for their measurement.

Boiling Point Determination

The boiling point of an ester can be determined through several established methods. The
choice of method often depends on the quantity of the substance available and the required
precision.

1. Distillation Method: This is a primary method for both purification and boiling point
determination of liquids.[10]

o Apparatus: A standard simple distillation apparatus is assembled, consisting of a distilling
flask, a condenser, a receiving flask, and a thermometer.

e Procedure:

o The distilling flask is charged with the hexyl isobutyrate sample (at least 5 mL) and a few
boiling chips or a magnetic stir bar to ensure smooth boiling.[10]

o The apparatus is heated, and as the liquid boils, the vapor rises and comes into contact
with the thermometer bulb.
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o The vapor then passes into the condenser, where it cools and liquefies, and the distillate is
collected in the receiving flask.

o The temperature is recorded when it stabilizes during the distillation of the bulk of the
liquid. This stable temperature is the boiling point of the substance at the prevailing
atmospheric pressure.[10]

2. Thiele Tube Method: This method is suitable for determining the boiling point of small
quantities of a liquid.[10]

o Apparatus: A Thiele tube filled with a high-boiling point oil (e.g., mineral oil), a thermometer, a
small sample vial (Durham tube), and a capillary tube sealed at one end.

e Procedure:
o A small amount of hexyl isobutyrate is placed in the Durham tube.
o A capillary tube, with its open end downwards, is placed inside the Durham tube.
o The Durham tube is attached to a thermometer, which is then placed in the Thiele tube.

o The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube
expands and escapes.

o When the boiling point of the sample is reached, a rapid and continuous stream of bubbles
will emerge from the capillary tube.[10]

o Heating is then discontinued. The temperature at which the liquid just begins to enter the
capillary tube upon cooling is recorded as the boiling point.

Vapor Pressure Determination

The vapor pressure of an ester can be determined using various techniques, each suitable for
different pressure ranges and substance characteristics.

1. Ebullioscopic Method: This is a direct method that involves measuring the boiling
temperature of the substance at different applied pressures.[11][12]
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e Apparatus: An ebulliometer, which consists of a boiling flask, a condenser, a temperature
sensor, and a pressure control system.

e Procedure:
o The hexyl isobutyrate sample is placed in the boiling flask.

o The system pressure is set to a specific value using a vacuum pump and a pressure
controller.

o The sample is heated to its boiling point under the set pressure.

o The temperature and pressure are recorded once the system reaches equilibrium (i.e., a
stable boiling point is observed).

o This process is repeated at various pressures to obtain a set of vapor pressure-
temperature data points.

2. Thermogravimetric Analysis (TGA): TGA is an indirect method that can be used to estimate
vapor pressure by measuring the rate of mass loss of a sample as a function of temperature
under controlled conditions.[11]

o Apparatus: A thermogravimetric analyzer.
e Procedure:
o Asmall, known mass of the hexyl isobutyrate sample is placed in the TGA pan.

o The sample is heated at a constant rate under a controlled atmosphere (e.g., an inert gas
flow).

o The mass of the sample is continuously monitored as the temperature increases.

o The rate of mass loss due to evaporation is used to calculate the vapor pressure using
appropriate equations that relate evaporation rate to vapor pressure.[13]

3. Static Method: This method directly measures the vapor pressure of a substance in a closed
system at thermodynamic equilibrium.[13]
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e Apparatus: A temperature-controlled sample chamber connected to a pressure sensor.

e Procedure:

[¢]

The hexyl isobutyrate sample is placed in the chamber, and the system is evacuated to
remove air.

[¢]

The chamber is sealed, and the temperature is set and allowed to stabilize.

[¢]

The pressure exerted by the vapor in equilibrium with the liquid is measured directly by the
pressure sensor.[13]

[¢]

Measurements are taken at different temperatures to establish the vapor pressure curve.

Visualizations of Experimental Workflows

The following diagrams illustrate the logical flow of the primary experimental protocols for
determining the boiling point and vapor pressure of hexyl isobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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